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Compound of Interest

N-(3-methoxy-2-
Compound Name:

methylphenyl)acetamide
CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote

\ J

CAS Registry Number: 50868-74-1 Synonyms: 3-Methoxy-2-methylacetanilide; N-Acetyl-3-
methoxy-2-methylaniline

Executive Summary

N-(3-methoxy-2-methylphenyl)acetamide is a specialized organic intermediate belonging to
the class of acetanilides.[1][2] Structurally characterized by an acetamide moiety attached to a
toluene core with a methoxy substituent at the meta position relative to the nitrogen, this
compound serves as a critical building block in the synthesis of complex pharmaceutical
scaffolds, particularly indazole derivatives used in kinase inhibition and receptor modulation.

This guide provides a comprehensive technical analysis of the molecule, detailing its
physicochemical properties, synthetic pathways, and structural characterization. It is designed
for medicinal chemists and process engineers requiring high-fidelity data for drug development
and organic synthesis.
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Chemical Identity & Physicochemical Properties[2]
[31[4][5]

The steric environment of N-(3-methoxy-2-methylphenyl)acetamide is defined by the ortho-
methyl group, which introduces torsional strain affecting the planarity of the amide bond relative
to the phenyl ring. This conformation influences both its metabolic stability and its reactivity in
electrophilic aromatic substitutions.

Table 1: Core Chemical Data

Property Specification

IUPAC Name N-(3-methoxy-2-methylphenyl)acetamide

Molecular Formula C10H13NO2

Molecular Weight 179.22 g/mol

CAS Number 50868-74-1

SMILES CC1=C(C=CC=C10C)NC(C)=0

InChl Key Predicted: OCQHWRQYKRZNKT-
UHFFFAOYSA-N (Analog)

Boiling Point ~319.9°C (Predicted at 760 mmHQ)

Flash Point ~147.3°C

Solubility Soluble in DMSO, Methanol, Chloroform;

Sparingly soluble in Water

Synthetic Pathway & Mechanism

The synthesis of N-(3-methoxy-2-methylphenyl)acetamide is achieved through the
regioselective N-acetylation of 3-methoxy-2-methylaniline (CAS 10272-07-8). This
transformation is a nucleophilic acyl substitution where the aniline nitrogen attacks the carbonyl
carbon of the acetylating agent.

Reaction Thermodynamics & Kinetics
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While the amino group is highly nucleophilic, the presence of the ortho-methyl group (C2
position) creates steric hindrance. Consequently, the reaction kinetics are slightly slower
compared to unsubstituted aniline, necessitating the use of thermodynamic forcing conditions
(reflux) or highly reactive acylating agents (acetic anhydride or acetyl chloride).

Synthetic Workflow Diagram

The following diagram outlines the optimized process flow for synthesis and purification.
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Figure 1: Process flow for the synthesis of N-(3-methoxy-2-methylphenyl)acetamide via
acetylation.

Structural Characterization (Spectroscopy)[7]

Accurate identification requires analyzing the specific NMR shifts caused by the electron-
donating methoxy group and the shielding/deshielding effects of the amide.

Nuclear Magnetic Resonance (*H NMR)

The *H NMR spectrum (typically in DMSO-de or CDCIs) exhibits distinct diagnostic signals.

» Amide -NH-: A broad singlet appearing downfield (6 9.0-9.5 ppm in DMSO-ds), characteristic
of the acetanilide proton.

e Aromatic Region: The 1,2,3-substitution pattern results in a specific splitting pattern (typically
a multiplet or doublet of doublets) for the remaining three aromatic protons (& 6.5-7.2 ppm).

o Methoxy (-OCHs): A sharp singlet at d ~3.7-3.8 ppm.
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e Aryl-Methyl (-CHs): A singlet at & ~2.0-2.1 ppm. The shift is slightly downfield from a
standard toluene methyl due to the adjacent electronic effects.

o Acetyl-Methyl (-COCHs): A sharp singlet at & ~2.05 ppm, often overlapping with the aryl-
methyl group but distinguishable by integration.

Infrared Spectroscopy (FT-IR)

e Amide | Band (C=0 stretch): Strong absorption at 1650-1690 cm™1.
o Amide Il Band (N-H bend): Medium absorption at 1540-1560 cm~1.
e N-H Stretch: Broad band at 3200-3300 cm™2.

e C-O-C Stretch (Ether): Strong bands at 1050-1250 cm~1.

Pharmaceutical & Industrial Utility
Indazole Derivative Synthesis

Patent literature (e.g., US7563906B2) identifies N-(3-methoxy-2-methylphenyl)acetamide as
a key reference compound and intermediate in the synthesis of indazole derivatives. These
scaffolds are frequently explored as:

» Kinase Inhibitors: Targeting pathways involved in cell proliferation.

o Receptor Antagonists: Modulating G-protein coupled receptors (GPCRS).

Metabolic Stability Studies

In drug design, the 2-methyl group serves to block the ortho position from metabolic oxidation
(e.g., by Cytochrome P450 enzymes), potentially increasing the half-life of drugs containing this
substructure compared to their non-methylated analogs.

Biological Pathway Visualization

The following diagram illustrates the role of this intermediate in a hypothetical drug synthesis
pathway (Retrosynthetic Analysis).
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Figure 2: Retrosynthetic utility and metabolic relevance of the acetanilide scaffold.

Experimental Protocol: Synthesis &
Recrystallization

Objective: Synthesis of N-(3-methoxy-2-methylphenyl)acetamide (10g scale). Safety: Acetic
anhydride is corrosive and a lachrymator. Perform all operations in a fume hood.

Reagents
¢ 3-Methoxy-2-methylaniline (1 eq, ~10.0 g)

¢ Acetic Anhydride (1.2 eq)
¢ Glacial Acetic Acid (Solvent, 30 mL)

¢ Sodium Acetate (Catalytic, optional)

Procedure

¢ Dissolution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0
g of 3-methoxy-2-methylaniline in 30 mL of glacial acetic acid.
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Addition: Slowly add acetic anhydride (1.2 equivalents) dropwise over 15 minutes. An
exotherm is expected; cooling with a water bath may be required to maintain temperature <
60°C.

Reaction: Attach a reflux condenser and heat the mixture to mild reflux (approx. 100°C) for
1-2 hours. Monitor reaction progress via TLC (Ethyl Acetate:Hexane 1:1) until the starting
aniline spot disappears.

Quenching: Allow the mixture to cool to room temperature. Pour the reaction mixture slowly
into 200 mL of ice-cold water with vigorous stirring. The product should precipitate as a white
to off-white solid.

Filtration: Filter the solid using a Buchner funnel. Wash the filter cake copiously with cold
water to remove residual acetic acid.

Purification (Recrystallization):

Transfer the crude solid to a clean flask.

[¢]

[¢]

Dissolve in a minimum amount of boiling Ethanol (95%).

[e]

If the solution is colored, treat with activated charcoal and filter hot.

(¢]

Allow the solution to cool slowly to room temperature, then to 4°C.

[¢]

Collect the crystals by filtration and dry in a vacuum oven at 50°C for 6 hours.

Quality Control

e Melting Point: Verify against predicted range (approx. 140-150°C, dependent on crystal
polymorph).

e Purity: HPLC > 98%.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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